Cas no 2198643-55-7 (1-[4-Phenyl-4-[[3-(trifluoromethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[4-Phenyl-4-[[3-(trifluoromethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one
• CAS No: 2198643-55-7
• MF: C₂₁H₂₅F₃N₂O₂
• MW: 394.430616140366
• CID: 5411071
• PubChem ID: 145898341
• Update Time: 2025-07-02

1-[4-Phenyl-4-[[3-(trifluoromethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-phenyl-4-[3-(trifluoromethyl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• 2198643-55-7
• 1-[4-Phenyl-4-[3-(trifluoromethyl)piperidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• Z2495651578
• EN300-26585888
• 1-[4-Phenyl-4-[[3-(trifluoromethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C21H25F3N2O2/c1-2-18(27)25-13-10-20(11-14-25,16-7-4-3-5-8-16)19(28)26-12-6-9-17(15-26)21(22,23)24/h2-5,7-8,17H,1,6,9-15H2
• InChI Key： NWBYWAOSQMCWDQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)(C(N2CCCC(C(F)(F)F)C2)=O)CC1)(=O)C=C

Computed Properties

• Exact Mass: 394.18681253g/mol
• Monoisotopic Mass: 394.18681253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.7±50.0 °C(Predicted)
• pka: -1.76±0.40(Predicted)

Additional information on 1-[4-Phenyl-4-[[3-(trifluoromethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one

Introduction to 1-[4-Phenyl-4-[[3-(trifluoromethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one (CAS No. 2198643-55-7)

1-[4-Phenyl-4-[[3-(trifluoromethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2198643-55-7, belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of intense study in medicinal chemistry.

The molecular structure of this compound features a phenyl ring connected to a piperidine moiety, which is further functionalized with a trifluoromethyl group and an acylated piperidine ring. This specific arrangement of functional groups contributes to its distinctive chemical and biological properties. The presence of the trifluoromethyl group is particularly noteworthy, as it is known to enhance the metabolic stability and binding affinity of many pharmaceutical compounds.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer, inflammation, and neurological disorders. The compound 1-[4-Phenyl-4-[[3-(trifluoromethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one has been explored as a potential lead molecule in several research studies due to its ability to interact with biological targets in unique ways.

One of the most compelling aspects of this compound is its potential role as an inhibitor of key enzymatic pathways involved in disease progression. For instance, studies have suggested that it may interfere with the activity of enzymes such as kinases and proteases, which are often dysregulated in diseases like cancer. The acylated piperidine ring in the molecule is believed to play a crucial role in mediating these interactions, providing a scaffold for further derivatization to enhance potency and selectivity.

The phenyl ring component of the molecule also contributes to its pharmacological profile by influencing its solubility and ability to cross biological membranes. This feature is particularly important for drug development, as it determines how effectively the compound can reach its target site within the body. Additionally, the presence of multiple chiral centers in the molecule allows for the synthesis of enantiomerically pure forms, which can significantly impact its pharmacological activity and safety profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. These studies have revealed that 1-[4-Phenyl-4-[[3-(trifluoromethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one can bind to specific pockets on target proteins with high affinity, suggesting its potential as a lead compound for drug development. Such insights have guided the design of more potent derivatives with improved pharmacokinetic properties.

Moreover, the trifluoromethyl group has been shown to enhance the bioavailability and metabolic stability of many pharmaceutical compounds. This effect is attributed to the electron-withdrawing nature of the trifluoromethyl group, which reduces unwanted side reactions and increases the compound's resistance to degradation by metabolic enzymes. These properties make 1-[4-Phenyl-4-[[3-(trifluoromethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one an attractive candidate for further development as a therapeutic agent.

In conclusion, 1-[4-Phenyl-4-[[3-(trifluoromethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one (CAS No. 2198643-55-7) is a promising compound with unique structural features and potential biological activities. Its ability to interact with key enzymatic pathways and its favorable pharmacokinetic properties make it an exciting candidate for further research and development in pharmaceutical chemistry. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the discovery of new therapeutic agents for various diseases.